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Abstract

This technical guide provides a comprehensive overview of the chemical and physical
properties, spectral data, biological activity, and experimental protocols related to isomers of
the molecular formula C10H14CIN. The primary focus is on the pharmacologically significant
isomers Clortermine and Chlorphentermine, with additional information on other known
isomers such as para-Chloromethamphetamine (4-CMA). This document is intended to serve
as a key resource for researchers, scientists, and professionals involved in drug development
and analytical chemistry. All quantitative data is presented in structured tables for ease of
comparison, and detailed experimental methodologies are provided. Diagrams illustrating key
biological pathways and experimental workflows are included to enhance understanding.

Introduction to C10H14CIN Isomers

The molecular formula C10H14CIN encompasses a variety of structural isomers, several of
which have been synthesized and studied for their pharmacological effects. These compounds
are substituted phenethylamines and share a common structural backbone, with variations in
the position of the chlorine atom on the phenyl ring and the arrangement of the alkyl chain. The
most well-documented of these are Clortermine and Chlorphentermine, which have been
investigated as anorectic agents.[1][2] Other isomers, such as para-Chloromethamphetamine,
have emerged as designer drugs with significant neurotoxic effects.[3][4]
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Physicochemical and Pharmacological Properties

The properties of the most prominent C10H14CIN isomers are summarized in the following

tables.

Table 1: Physicochemical Properties of C10H14CIN

Isomers
N,N-
para- ) N-Ethyl-N-
Dimethyl-2-
. Chlorphent  Chlorometh (2-
Property Clortermine . . chloro-2-
ermine amphetami chloroethyl)
phenylethyl .
ne (4-CMA) . aniline
amine
1-(2- 1-(4- 1-(4-
2-chloro-N,N-
chlorophenyl)  chlorophenyl)  chlorophenyl) ) N-(2-
dimethyl-2-
IUPAC Name  -2- -2- -N- chloroethyl)-
phenylethana -
methylpropan  methylpropan  methylpropan ) N-ethylaniline
mine
-2-amine -2-amine -2-amine
o- b
Chlorophente  4-CMA, Ro 4-
Synonyms Chlorophente ) DMEA
) ) rmine, 6861
rmine, Voranil )
Desopimon
CAS Number  10389-73-8 461-78-9 30572-91-9 6407-17-6 92-49-9
Molecular
] 183.68 g/mol 183.68 g/mol 183.68 g/mol 183.68 g/mol 183.68 g/mol
Weight
245-246 °C
Melting Point (hydrochlorid Not specified Not specified Not specified 45.5-46.5 °C
e)
. : 116-118 °C at . . . .
Boiling Point Not specified Not specified Not specified Not specified
16 mmHg
XLogP3 Not specified 2.6 Not specified 2.8 3.4

Table 2: Spectral Data of Key C10H14CIN Isomers
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Spectral Data Clortermine Chlorphentermine

) Intense mass spectral peaks:
Kovats Retention Index: 1305
Mass Spec (GC-MS) 58 m/z, 107 m/z, 125 m/z, 168
(Standard non-polar) )
m/z

Max Absorption (in water): 259

UV Spectra Not specified nm, 268 nm, 278 nm
(hydrochloride)
Data available in NIST Data available in NIST
IR Spectra
database database
Data available in public Data available in public

NMR Spectra
databases databases

Biological Activity and Mechanism of Action

The primary biological activity of Clortermine and Chlorphentermine is appetite suppression.[2]
[5] Their mechanism of action is believed to involve the release of neurotransmitters in the
central nervous system.

o Clortermine: Acts as an anorectic drug, comparable to its isomer Chlorphentermine.[5] It is
thought to exert its effects by causing the release of biogenic amines, particularly
norepinephrine and dopamine, from nerve terminals.[5] It may also inhibit monoamine
oxidase, slowing catecholamine metabolism.[5] Unlike amphetamine, its cardiovascular
effects at therapeutic doses are generally minimal.[5]

e Chlorphentermine: This compound is a selective serotonin-releasing agent (SSRA).[2] It has
a prominent serotonergic profile, which contributes to its appetite-suppressing effects but has
also been linked to adverse effects such as pulmonary hypertension with prolonged use.[6]

o para-Chloromethamphetamine (4-CMA): This isomer is a potent serotonin-releasing agent
and neurotoxin.[3][4][7] It acts as a prodrug to the even more neurotoxic para-
chloroamphetamine (PCA).[3][7] Its administration leads to a prolonged reduction in
serotonin levels and tryptophan hydroxylase activity in the brain.[3][8]
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Signaling Pathway: Neurotransmitter Release by
C10H14CIN Isomers

The diagram below illustrates the proposed mechanism of action for Clortermine and
Chlorphentermine, involving the release of neurotransmitters from presynaptic neurons.
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Figure 1: Proposed Mechanism of Neurotransmitter Release
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Start: Ketone Precursor
+ Amine Source

Reductive Amination
(Solvent, Reducing Agent)

Reaction Quenching
(Acid/Base Work-up)

:

Liquid-Liquid Extraction
(Organic Solvent)

:

Drying of Organic Phase
(e.g., MgS04)

:

Solvent Removal
(Rotary Evaporation)

Purification
(Column Chromatography or Distillation)

Final Product: C10H14CIN Isomer

Figure 2: Generalized Synthesis and Purification Workflow
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Sample containing C10H14CIN
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Figure 3: Analytical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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